N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H24N6O4/c1-4-15-10-19(29)25-22(23-15)28-18(8-13(2)26-28)24-21(31)14-9-20(30)27(12-14)16-6-5-7-17(11-16)32-3/h5-8,10-11,14H,4,9,12H2,1-3H3,(H,24,31)(H,23,25,29)
• InChI Key: JZPOQXWBRPQJSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3CC(=O)N(C3)C4=CC(=CC=C4)OC
• Molecular Formula: C22H24N6O4
• Molecular Weight: 436.5 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N6O4 and its molecular weight is 436.472. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Rahmouni et al. (2016) detailed the synthesis of a novel series of pyrazolopyrimidines derivatives, demonstrating significant cytotoxic and anti-5-lipoxygenase activities, indicating potential for anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

Chemical Synthesis and Characterization

• Research by Hassan et al. (2014) on the synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives highlighted their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the compound's potential as a chemotherapeutic agent (Hassan et al., 2014).

Advanced Synthesis Techniques

• Kumar and Mashelker (2007) described the preparation of novel heterocyclic compounds containing oxadiazole derivatives, expected to exhibit hypertensive activity, suggesting a pathway for developing new therapeutic agents (Kumar & Mashelker, 2007).

Anticoagulant Intermediate Synthesis

• An intermediate crucial for the synthesis of the anticoagulant apixaban was characterized by Wang et al. (2017), demonstrating the compound's importance in the pharmaceutical manufacturing process (Wang et al., 2017).